Cas no 339106-17-1 (N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide)

• Product Name: N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide
• CAS No: 339106-17-1
• MW: 323.396g/mol
• CID: 4648885
• Update Time: 2025-05-19

N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(DIPHENYLMETHYLENE)-2-MORPHOLINOACETOHYDRAZIDE
• N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide
• 4-Morpholineacetic acid, 2-(diphenylmethylene)hydrazide

Computed Properties

• Exact Mass: 323.163
• Monoisotopic Mass: 323.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide

Professional Introduction to N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide (CAS No. 339106-17-1)

N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide, a compound with the CAS number 339106-17-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The molecular framework of this substance incorporates a diphenylmethylidene moiety, which is known for its ability to interact with biological targets in novel ways, alongside a morpholin-4-yl group that enhances its solubility and bioavailability. These structural elements make it a promising candidate for further exploration in medicinal chemistry.

The synthesis of N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide involves a series of well-defined chemical reactions that highlight the precision and expertise required in modern organic synthesis. The process typically begins with the preparation of the diphenylmethylidene precursor, followed by its reaction with morpholine derivatives to introduce the acetohydrazide functionality. This synthetic route underscores the importance of meticulous control over reaction conditions, including temperature, solvent selection, and catalyst use, to ensure high yield and purity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring the acetohydrazide group. Acetohydrazides are known for their versatility in forming covalent bonds with biological targets, making them valuable tools in the development of targeted therapies. The presence of both the diphenylmethylidene and morpholin-4-yl groups in N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide suggests potential interactions with enzymes and receptors involved in various disease pathways. This has prompted researchers to investigate its efficacy in models of inflammation, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The structural motifs present in N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide can be modified or appended to create novel drug candidates with enhanced pharmacological profiles. For instance, appending additional functional groups or linking it to other scaffolds could lead to compounds with improved binding affinity or selectivity. Such modifications are often guided by computational modeling and high-throughput screening techniques, which help predict how changes in structure will affect biological activity.

The role of computational chemistry in understanding the behavior of N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, provide insights into how this compound interacts with biological targets at the atomic level. These studies have revealed that the diphenylmethylidene group can adopt multiple conformations depending on its environment, which may influence its binding properties. Similarly, the morpholin-4-yl group has been found to modulate solubility and metabolic stability, factors that are critical for drug efficacy.

In clinical research settings, N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide has been evaluated for its potential therapeutic applications. Preclinical studies have demonstrated its ability to inhibit specific enzymatic targets relevant to inflammatory diseases and cancer. For example, it has shown promise in reducing inflammation by modulating cytokine production and inhibiting key signaling pathways involved in immune responses. Additionally, preliminary data suggest that this compound may exhibit antitumor activity by interfering with cell proliferation and survival mechanisms.

The development of novel drug candidates often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and clinical medicine. N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide exemplifies this collaborative effort through its synthesis by organic chemists who then work closely with biologists to assess its biological activity. Pharmacologists contribute by optimizing dosage regimens and evaluating safety profiles, while clinicians provide insights into patient-specific considerations that can influence treatment outcomes.

The future prospects for N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide are promising as ongoing research continues to uncover new applications for this compound. Advances in synthetic methodologies may enable more efficient production scales suitable for industrial applications. Furthermore, interdisciplinary collaborations between academia and industry will likely accelerate the translation of laboratory findings into clinical practice.

In conclusion, N'-(diphenylmethylidene)-2-(morpholin-4-yl)acetohydrazide (CAS No. 339106-17-1) stands out as a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis reflects modern organic chemistry techniques while offering insights into how structural modifications can influence biological activity through computational studies or experimental evaluations.